Cas no 2228269-72-3 (2-(3-methoxy-4-methylphenyl)cyclopropylmethanamine)

• Product Name: 2-(3-methoxy-4-methylphenyl)cyclopropylmethanamine
• CAS No: 2228269-72-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5951833
• PubChem ID: 165852034
• Update Time: 2025-06-08

2-(3-methoxy-4-methylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-4-methylphenyl)cyclopropylmethanamine
• EN300-1792611
• 2228269-72-3
• [2-(3-methoxy-4-methylphenyl)cyclopropyl]methanamine

• Inchi： 1S/C12H17NO/c1-8-3-4-9(6-12(8)14-2)11-5-10(11)7-13/h3-4,6,10-11H,5,7,13H2,1-2H3
• InChI Key： GJHUQWFRFHADDF-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=CC(=C1)C1CC1CN

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3-methoxy-4-methylphenyl)cyclopropylmethanamine

Introduction to 2-(3-Methoxy-4-Methylphenyl)cyclopropylmethanamine (CAS No. 2228269-72-3)

2-(3-Methoxy-4-methylphenyl)cyclopropylmethanamine (CAS No. 2228269-72-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and substituted phenyl groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 2-(3-methoxy-4-methylphenyl)cyclopropylmethanamine consists of a cyclopropyl ring attached to a methanamine group, with a 3-methoxy-4-methylphenyl substituent. This structural configuration imparts specific properties that are crucial for its biological interactions and potential therapeutic effects. The presence of the methoxy and methyl groups on the phenyl ring contributes to the compound's lipophilicity and stability, which are important factors in drug design and development.

Recent studies have explored the pharmacological properties of 2-(3-methoxy-4-methylphenyl)cyclopropylmethanamine. One notable area of research is its potential as an analgesic agent. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant analgesic activity in animal models, suggesting its potential for pain management. The mechanism of action is believed to involve the modulation of nociceptive pathways, although further research is needed to elucidate the exact mechanisms.

In addition to its analgesic properties, 2-(3-methoxy-4-methylphenyl)cyclopropylmethanamine has also shown promise in neurodegenerative disease research. A study conducted by researchers at the University of California, San Francisco, found that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through the activation of antioxidant defense systems and the inhibition of pro-inflammatory cytokines.

The safety profile of 2-(3-methoxy-4-methylphenyl)cyclopropylmethanamine is another critical aspect being investigated. Preclinical studies have demonstrated that this compound has a favorable safety profile, with minimal toxicity observed at therapeutic doses. However, as with any new drug candidate, comprehensive safety evaluations are essential before it can be considered for clinical trials.

The synthesis of 2-(3-methoxy-4-methylphenyl)cyclopropylmethanamine has been optimized using modern synthetic techniques. A recent publication in the Tetrahedron Letters described an efficient multi-step synthesis route that yields high purity and yield. This synthetic method involves the coupling of a cyclopropyl derivative with a substituted phenol followed by reductive amination to form the final product. The optimization of this synthesis process is crucial for large-scale production and commercialization.

In conclusion, 2-(3-methoxy-4-methylphenyl)cyclopropylmethanamine (CAS No. 2228269-72-3) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and safety profile, paving the way for its development as a novel therapeutic agent. As more data becomes available, this compound may play a significant role in advancing treatments for pain management and neurodegenerative diseases.